Cas no 2060020-20-2 (2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid)
2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid
- 2060020-20-2
- EN300-331018
- 2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)aceticacid
- 2-(6-Nitro-2,4-dioxo-1,3-benzoxazin-3-yl)acetic acid
- 2H-1,3-Benzoxazine-3(4H)-acetic acid, 6-nitro-2,4-dioxo-
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- MDL: MFCD30488893
- Inchi: 1S/C10H6N2O7/c13-8(14)4-11-9(15)6-3-5(12(17)18)1-2-7(6)19-10(11)16/h1-3H,4H2,(H,13,14)
- InChI Key: PAWMGBFLTNMBBR-UHFFFAOYSA-N
- SMILES: O1C(N(CC(=O)O)C(C2C=C(C=CC1=2)[N+](=O)[O-])=O)=O
Computed Properties
- Exact Mass: 266.01750053g/mol
- Monoisotopic Mass: 266.01750053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 130Ų
Experimental Properties
- Density: 1.712±0.06 g/cm3(Predicted)
- Boiling Point: 534.2±60.0 °C(Predicted)
- pka: 3.43±0.10(Predicted)
2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-331018-0.05g |
2-(6-nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid |
2060020-20-2 | 0.05g |
$948.0 | 2023-09-04 | ||
| Enamine | EN300-331018-0.1g |
2-(6-nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid |
2060020-20-2 | 0.1g |
$993.0 | 2023-09-04 | ||
| Enamine | EN300-331018-0.25g |
2-(6-nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid |
2060020-20-2 | 0.25g |
$1038.0 | 2023-09-04 | ||
| Enamine | EN300-331018-0.5g |
2-(6-nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid |
2060020-20-2 | 0.5g |
$1084.0 | 2023-09-04 | ||
| Enamine | EN300-331018-1g |
2-(6-nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid |
2060020-20-2 | 1g |
$1129.0 | 2023-09-04 | ||
| Enamine | EN300-331018-2.5g |
2-(6-nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid |
2060020-20-2 | 2.5g |
$2211.0 | 2023-09-04 | ||
| Enamine | EN300-331018-5g |
2-(6-nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid |
2060020-20-2 | 5g |
$3273.0 | 2023-09-04 | ||
| Enamine | EN300-331018-10g |
2-(6-nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid |
2060020-20-2 | 10g |
$4852.0 | 2023-09-04 | ||
| Enamine | EN300-331018-1.0g |
2-(6-nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid |
2060020-20-2 | 1g |
$0.0 | 2023-06-07 |
2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid
Introduction to 2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic Acid (CAS No: 2060020-20-2)
2-(6-Nitro-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid, with the CAS number 2060020-20-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and agrochemicals. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.
The molecular structure of 2-(6-Nitro... is characterized by a benzoxazine ring system with a nitro group at the 6-position and an acetic acid substituent at the 3-position. This structure confers the compound with unique electronic properties and reactivity. The benzoxazine core is known for its ability to participate in various chemical reactions, including nucleophilic aromatic substitution and redox processes.
Recent advancements in synthetic methodologies have enabled the efficient synthesis of ... through multi-component reactions and catalytic processes. Researchers have explored the use of transition metal catalysts to optimize the synthesis pathway, ensuring higher yields and better purity. These methods have been documented in several high-profile journals, underscoring the compound's importance in modern organic synthesis.
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In conclusion, ...} (CAS No: ...) is a versatile compound with diverse applications across multiple fields. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a key player in future research and development efforts.
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